2-Naphthalenecarboxylic acid, 4,6-dimethoxy-7-(phenylmethoxy)-, methyl ester

• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol
• IUPAC Name: methyl 4,6-dimethoxy-7-phenylmethoxynaphthalene-2-carboxylate
• InChI: InChI=1S/C21H20O5/c1-23-18-11-16(21(22)25-3)9-15-10-20(19(24-2)12-17(15)18)26-13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key: ULMNSBWOXTVFLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C(C=C2C=C1OCC3=CC=CC=C3)C(=O)OC)OC

Description

2-Naphthalenecarboxylic acid, 4,6-dimethoxy-7-(phenylmethoxy)-, methyl ester is a substituted naphthalene derivative characterized by a methoxy group at positions 4 and 6, a phenylmethoxy (benzyloxy) group at position 7, and a methyl ester moiety at the carboxylic acid position. This compound belongs to the family of aromatic carboxylic acid esters, which are widely used as intermediates in organic synthesis, pharmaceuticals, and specialty chemicals. The substituents influence its physicochemical properties, including solubility, reactivity, and spectral characteristics.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison is based on structurally related naphthalenecarboxylic acid methyl esters and substituted aromatic esters from the provided evidence. Key differences in substituents, molecular properties, and applications are highlighted.

Table 1: Structural and Functional Comparison of Selected Naphthalenecarboxylic Acid Esters

Compound Name (CAS No.)	Substituents	Molecular Weight	Retention Factor*	Key Applications/Properties
2-Naphthalenecarboxylic acid, methyl ester	None	200.23	1.27	Chromatography standard
4,5-Dihydroxy-7-methoxy-2-naphthalenecarboxylic acid methyl ester (90539-46-1)	4,5-dihydroxy, 7-methoxy	256.23	N/A	Biochemical intermediates
Target compound (hypothetical)	4,6-dimethoxy, 7-(phenylmethoxy)	342.35†	N/A	Hypothetical: Lipophilic intermediate

*Retention factor data from chromatography studies ().
†Calculated based on molecular formula.

Key Comparative Analysis:

Substituent Effects on Polarity and Solubility :

• The target compound ’s 4,6-dimethoxy and 7-phenylmethoxy groups increase steric bulk and lipophilicity compared to simpler analogs like 2-naphthalenecarboxylic acid methyl ester . This reduces aqueous solubility, making it more suitable for organic-phase reactions.
• The 4,5-dihydroxy-7-methoxy analog (CAS 90539-46-1) contains polar hydroxyl groups, enhancing hydrogen-bonding capacity and aqueous solubility, which is advantageous in biochemical applications .

Synthetic and Reactivity Considerations :

• The target compound ’s benzyloxy group may require protective strategies during synthesis to avoid undesired side reactions (e.g., cleavage under acidic conditions).
• In contrast, methyl esters with hydroxyl groups (e.g., 4,5-dihydroxy derivative) are prone to oxidation or ester hydrolysis, necessitating stabilization during storage .

Chromatographic Behavior: The unsubstituted 2-naphthalenecarboxylic acid methyl ester has a retention factor of 1.27 in chromatographic systems, while the target compound’s bulky substituents would likely increase retention time due to stronger nonpolar interactions .

Regulatory and Safety Profiles :

• Related compounds, such as azo derivatives of 2-naphthalenecarboxylic acid (e.g., CI 15850), are regulated as cosmetic colorants under group standards . While the target compound lacks direct regulatory data, its structural complexity may necessitate similar compliance evaluations.

Research Findings and Implications

• Spectroscopic Differentiation : The phenylmethoxy group in the target compound would introduce distinct NMR signals (e.g., aromatic protons at δ 7.2–7.5 ppm) and IR stretches (C-O-C at ~1250 cm⁻¹), distinguishing it from analogs with hydroxyl or smaller alkoxy groups .
• Industrial Relevance : Compounds like the 4,5-dihydroxy-7-methoxy derivative are marketed as pharmaceutical intermediates , suggesting that the target compound could serve similar roles in drug discovery or polymer chemistry.